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Compound of Interest

Compound Name: 4-Propylaniline

Cat. No.: B1194406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-propylaniline, a versatile

aromatic amine intermediate. The document details its core physical properties, provides a

detailed experimental protocol for its synthesis, and outlines key analytical methodologies for

its characterization.

Core Properties of 4-Propylaniline
4-Propylaniline, also known as 4-n-propylaniline or p-propylaniline, is an organic compound

with the chemical formula C₉H₁₃N.[1] Its CAS number is 2696-84-6.[1][2][3] This compound is a

colorless to pale yellow or reddish-brown liquid at room temperature.[4] It serves as a crucial

intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals, and also finds

application as a corrosion inhibitor.[4]

Physical and Chemical Data Summary
The following table summarizes the key quantitative physical and chemical properties of 4-
propylaniline for easy reference and comparison.
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Property Value Source(s)

CAS Number 2696-84-6 [1][2][3]

Molecular Formula C₉H₁₃N [1][3]

Molecular Weight 135.21 g/mol [2][3]

Appearance
Clear yellow to reddish-brown

liquid
[4]

Boiling Point 224-226 °C (at 760 mmHg) [5]

Melting Point -23 °C

Density 0.919 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.543 [5]

Flash Point 103 °C (219 °F)

Solubility

Soluble in organic solvents like

ethanol and ether; insoluble in

water.

[4]

pKa 4.75 ± 0.10 (Predicted) [4]

Synthesis of 4-Propylaniline
A common and effective method for the synthesis of 4-propylaniline is the reduction of 1-nitro-

4-propylbenzene. This transformation is a fundamental step in organic synthesis and can be

achieved through various reduction methodologies, including catalytic hydrogenation and

metal-acid reduction.[6]

Experimental Protocol: Reduction of 1-Nitro-4-
propylbenzene
This protocol details a standard laboratory procedure for the synthesis of 4-propylaniline.

Materials:

1-Nitro-4-propylbenzene
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Tin (Sn) metal

Concentrated Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH) solution

Diethyl ether or other suitable organic solvent

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)

Heating mantle

Magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, place granulated tin metal.

Addition of Reactants: Add 1-nitro-4-propylbenzene to the flask. Slowly add concentrated

hydrochloric acid to the mixture. The reaction is exothermic and may require cooling in an ice

bath to control the temperature.

Reflux: After the initial reaction subsides, heat the mixture to reflux using a heating mantle.

Continue refluxing with stirring until the reaction is complete, which can be monitored by thin-

layer chromatography (TLC).

Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the excess acid

by the slow addition of a concentrated sodium hydroxide solution until the solution is basic.

This will precipitate tin salts.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent such as diethyl ether. Perform multiple extractions to ensure complete

recovery of the product.
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Drying and Evaporation: Combine the organic extracts and dry over an anhydrous drying

agent like magnesium sulfate or sodium sulfate. Filter to remove the drying agent and

remove the solvent under reduced pressure using a rotary evaporator to yield crude 4-
propylaniline.

Purification: The crude product can be further purified by distillation under reduced pressure.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood.

Concentrated acids and bases are corrosive and should be handled with appropriate personal

protective equipment (PPE), including gloves and safety goggles.

Analytical Characterization
The identity and purity of the synthesized 4-propylaniline can be confirmed using various

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for

separating and identifying volatile compounds. The mass spectrum of 4-propylaniline will

show a molecular ion peak corresponding to its molecular weight.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy

provide detailed information about the molecular structure. The ¹H NMR spectrum of 4-
propylaniline will show characteristic signals for the aromatic protons and the propyl group

protons.[2][7]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in the molecule. The IR spectrum of 4-propylaniline will exhibit characteristic

absorption bands for the N-H stretching of the primary amine and the C-H stretching of the

aromatic ring and the alkyl chain.[2]

Visualizing the Synthesis
The following diagram illustrates the workflow for the synthesis of 4-propylaniline from N-

propylbenzene, a common industrial route.

N-Propylbenzene NitrationHNO₃, H₂SO₄ 4-Nitropropylbenzene ReductionSn, HCl 4-Propylaniline
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Click to download full resolution via product page

Caption: Synthesis workflow of 4-propylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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